2-(2,4-dichlorophenoxy)-N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]acetamide
• InChI: InChI=1S/C22H16Cl2FN3O2/c1-13-8-9-28-19(10-13)26-21(14-2-5-16(25)6-3-14)22(28)27-20(29)12-30-18-7-4-15(23)11-17(18)24/h2-11H,12H2,1H3,(H,27,29)
• InChI Key: LAXZTXRSRBFSOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)C4=CC=C(C=C4)F
• Molecular Formula: C22H16Cl2FN3O2
• Molecular Weight: 444.3 g/mol
• CAS No.: 850931-23-6

Description

This compound features an imidazo[1,2-a]pyridine core substituted with a 4-fluorophenyl group at position 2, a methyl group at position 7, and a 2,4-dichlorophenoxy-linked acetamide moiety at position 3. The acetamide group may facilitate hydrogen bonding interactions, critical for biological activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares key structural features and properties of the compound with analogs from the provided evidence:

Compound Name/ID	Core Structure	Substituents	Molecular Weight (g/mol)	Key Functional Groups	Evidence Source
2-(2,4-Dichlorophenoxy)-N-[2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridin-3-yl]acetamide (Main)	Imidazo[1,2-a]pyridine	4-Fluorophenyl (position 2), 7-methyl, 2,4-dichlorophenoxy-acetamide (position 3)	~430.9	Acetamide, Dichlorophenoxy, Fluorophenyl	-
MM0333.02: 2-[6-Methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetamide	Imidazo[1,2-a]pyridine	4-Methylphenyl (position 2), 6-methyl, acetamide (position 3)	295.3	Acetamide, Methylphenyl
IP-5: N-{[2-(4-Fluorophenyl)-6-methylimidazo[1,2-a]pyridin-3-yl]methyl}-N-isopropyl propan-2-amine	Imidazo[1,2-a]pyridine	4-Fluorophenyl (position 2), 6-methyl, isopropyl amine (position 3)	339.45	Tertiary amine, Fluorophenyl
763124-79-4: N-(2-Methoxy-5-nitrophenyl)-2-(pyridin-2-ylthio)acetamide	Acetamide	Pyridin-2-ylthio, 2-methoxy-5-nitrophenyl	~335.4	Thioether, Nitro, Methoxy

Key Observations:

Core Structure Variations :

• The main compound and MM0333.02/IP-5 share the imidazo[1,2-a]pyridine core, while 763124-79-4 uses a simpler acetamide backbone. The imidazo[1,2-a]pyridine derivatives are likely optimized for receptor binding due to their planar, aromatic structure .

Positional Methyl Groups: The 7-methyl group in the main compound versus the 6-methyl in MM0333.02 and IP-5 may alter steric hindrance and conformational flexibility, impacting target interactions . Functional Moieties: The acetamide in the main compound and MM0333.02 contrasts with IP-5’s tertiary amine and 763124-79-4’s thioether, leading to divergent hydrogen-bonding and solubility profiles .

Molecular Weight and Lipophilicity: The main compound’s higher molecular weight (~430.9 vs. 295–339 g/mol for others) and dichlorophenoxy group suggest increased lipophilicity, which may improve membrane permeability but reduce aqueous solubility .

Biological Implications (Inferred): The fluorophenyl and dichlorophenoxy groups in the main compound could enhance selectivity for targets like kinases or GPCRs compared to non-halogenated analogs. The thioether in 763124-79-4 might confer metabolic instability due to sulfur oxidation .